Cas no 107638-12-0 (1H-INDEN-2-OL)

1H-INDEN-2-OL structure
1H-INDEN-2-OL structure
Product Name:1H-INDEN-2-OL
CAS No:107638-12-0
MF:C9H8O
MW:132.159222602844
CID:3222919
PubChem ID:13496774
Update Time:2025-04-21

1H-INDEN-2-OL Chemical and Physical Properties

Names and Identifiers

    • 1H-INDEN-2-OL
    • 107638-12-0
    • SCHEMBL275380
    • 1H-aInden-a2-aol
    • DTXSID001021257
    • Inchi: 1S/C9H8O/c10-9-5-7-3-1-2-4-8(7)6-9/h1-5,10H,6H2
    • InChI Key: TXEUPGABAVOGIG-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=CC=C2)C=C1O

Computed Properties

  • Exact Mass: 132.057514874Da
  • Monoisotopic Mass: 132.057514874Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 20.2Ų
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